Cas no 14289-24-8 (Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate)

Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate structure
14289-24-8 structure
Product Name:Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate
CAS No:14289-24-8
MF:C9H9NO6S
MW:259.235861539841
CID:147520
PubChem ID:84327
Update Time:2025-04-19

Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate Chemical and Physical Properties

Names and Identifiers

    • Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate
    • [acetyloxy-(5-nitrothiophen-2-yl)methyl] acetate
    • 5-nitrothiophen-2-ylmethylene diacetate
    • 5-nitro-2-thiophilidene diacetate
    • 5-nitrothiophene nethanediol diacetate
    • 5-nitrothiophene-2-aldehydediacetate
    • 5-nitrothiophene-2-carboxaldehyde diacetate
    • 5-nitrothiophenecarbaldehyde diacetate
    • diacetate de nitro-5 thenylidene
    • diacetate of 5-nitrothiophen-2-aldehyde
    • 5-Nitro-2-thenylidene diacetate
    • 2-(Diacetoxymethyl)-5-nitrothiophene
    • (5-nitro-2-thienyl)methylene diacetate
    • (5-Nitro-2-thienyl)methanediol diacetate
    • Diacetic acid 5-nitro-2-thenylidene ester
    • DTXSID90162207
    • 14289-24-8
    • 1,1'-[5-nitro-2-thienyl)methylene] diacetate
    • SCHEMBL12443426
    • AKOS000486461
    • NSC525304
    • Methanediol, 1-(5-nitro-2-thienyl)-, 1,1-diacetate
    • NSC 525304
    • SMSF0004410
    • SR-01000514285
    • BIM-0013468.P001
    • UNII-9B8VDQ6JKZ
    • EINECS 238-211-7
    • (acetyloxy){5-nitro-2-thienyl}methyl acetate
    • (ACETYLOXY)(5-NITRO-2-THIENYL)METHYL ACETATE
    • NSC-525304
    • AG-205/36591047
    • CBMicro_013489
    • SR-01000514285-1
    • CB04959
    • NS00024645
    • 9B8VDQ6JKZ
    • Inchi： 1S/C9H9NO6S/c1-5(11)15-9(16-6(2)12)7-3-4-8(17-7)10(13)14/h3-4,9H,1-2H3
    • InChI Key： QYESFCLSVSNRTN-UHFFFAOYSA-N
    • SMILES： S1C(=CC=C1C(OC(C)=O)OC(C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 259.01500
  • Monoisotopic Mass: 259.01505818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 126.66000
  • LogP: 2.30430

Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate Related Literature

14289-24-8 (Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.